Cas no 79437-69-7 (Imino(methylthio)acetic Acid Ethyl Ester)

• Product Name: Imino(methylthio)acetic Acid Ethyl Ester
• CAS No: 79437-69-7
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 1797217
• PubChem ID: 10464471
• Update Time: 2025-06-11

Imino(methylthio)acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, imino(methylthio)-, ethyl ester
• ethyl 2-imino-2-(methylthio)acetate
• ethyl 2-imino-2-methylsulfanylacetate
• ethyl imino(methylthio)acetate
• ethyl 2- imino-2-(methylthio)acetate
• 79437-69-7
• SCHEMBL855936
• OIHZSXVRBRULNI-UHFFFAOYSA-N
• DTXSID90440259
• DB-351405
• Imino(methylthio)acetic Acid Ethyl Ester

• Inchi： 1S/C5H9NO2S/c1-3-8-5(7)4(6)9-2/h6H,3H2,1-2H3
• InChI Key： OIHZSXVRBRULNI-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)OCC)=N

Computed Properties

• Exact Mass: 147.03539970g/mol
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Imidothioesters

Additional information on Imino(methylthio)acetic Acid Ethyl Ester

Introduction to Imino(methylthio)acetic Acid Ethyl Ester (CAS No. 79437-69-7) and Its Recent Applications in Chemical Biology

Imino(methylthio)acetic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 79437-69-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for use in pharmaceutical research, particularly in the development of novel bioactive agents. The presence of both an imino group and a methylthio moiety in its molecular structure imparts distinctive reactivity and binding capabilities, making it a valuable scaffold for synthetic chemists and biologists alike.

The imino(methylthio)acetic acid ethyl ester molecule can be described as a derivative of acetic acid, where the carboxyl group has been replaced by an ester, and the methyl group has been substituted with a sulfur-containing functional group. This structural arrangement not only enhances its solubility in both polar and non-polar solvents but also allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. The ethyl ester portion of the name indicates that the carboxylic acid group has been converted into an ethyl ester, which can influence its metabolic stability and bioavailability when used in biological systems.

In recent years, there has been growing interest in the use of imino(methylthio)acetic acid ethyl ester as a building block in drug discovery. Its unique structural features make it a versatile intermediate for synthesizing more complex molecules with potential therapeutic applications. For instance, the imino group can participate in hydrogen bonding interactions, which are crucial for the design of enzyme inhibitors or receptor ligands. Meanwhile, the methylthio group can serve as a handle for further functionalization, allowing chemists to introduce additional pharmacophores or tags that enhance targeting or detection capabilities.

One of the most compelling aspects of Imino(methylthio)acetic acid ethyl ester is its potential role in modulating biological pathways. Studies have suggested that derivatives of this compound may interact with specific proteins or enzymes involved in disease processes. For example, researchers have explored its utility in developing inhibitors targeting kinases or proteases, which are often dysregulated in cancer and inflammatory diseases. The ability to fine-tune the reactivity and binding affinity of imino(methylthio)acetic acid ethyl ester derivatives allows for the creation of highly selective agents with minimal off-target effects.

The synthesis of Imino(methylthio)acetic acid ethyl ester typically involves multi-step organic reactions, starting from readily available precursors such as thioanisole and acetaldehyde. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes, making this compound more accessible for research purposes. Additionally, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of synthesized derivatives.

Recent publications have highlighted the use of imino(methylthio)acetic acid ethyl ester in designing novel antimicrobial agents. The sulfur-containing moiety has been shown to disrupt bacterial cell membranes or interfere with essential metabolic pathways, offering a promising alternative to traditional antibiotics. Furthermore, its ability to undergo selective modifications has allowed researchers to develop prodrugs that release active compounds inside target cells, improving therapeutic efficacy while reducing systemic toxicity.

In conclusion, Imino(methylthio)acetic acid ethyl ester (CAS No. 79437-69-7) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features provide a rich platform for designing bioactive molecules with tailored properties. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases. The ongoing exploration of its derivatives and synthetic modifications underscores its significance as a valuable tool in modern drug discovery efforts.